Cas no 1809323-17-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1809323-17-8
• MF: C₁₀H₁₈BNO₄
• MW: 227.06522321701
• CID: 6032288
• PubChem ID: 165759721
• Update Time: 2025-11-05

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• {1-[(tert-butoxy)carbonyl]-1,4,5,6-tetrahydropyridin-3-yl}boronic acid
• EN300-1698012
• 1809323-17-8
• (1-(tert-Butoxycarbonyl)-1,4,5,6-tetrahydropyridin-3-yl)boronic acid
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H18BNO4/c1-10(2,3)16-9(13)12-6-4-5-8(7-12)11(14)15/h7,14-15H,4-6H2,1-3H3
• InChI Key： PMRVZDHPRPTCNZ-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(B(O)O)CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.1328882g/mol
• Monoisotopic Mass: 227.1328882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 357.5±52.0 °C(Predicted)
• pka: 8.74±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 1809323-17-8: INDEX NAME NOT YET ASSIGNED

The compound with CAS No. 1809323-17-8, currently designated as INDEX NAME NOT YET ASSIGNED, is a novel molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, making it a subject of extensive investigation.

CAS No. 1809323-17-8 is a synthetic compound that belongs to a class of molecules known for their bioactive properties. Recent studies have highlighted its potential in various therapeutic areas, including but not limited to, anti-inflammatory, anti-cancer, and neuroprotective effects. The molecular structure of this compound includes specific functional groups that contribute to its biological activity, making it a promising candidate for further development.

The chemical structure of CAS No. 1809323-17-8 has been elucidated using advanced spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). These techniques have provided detailed insights into the arrangement of atoms and functional groups within the molecule, which is crucial for understanding its interactions with biological targets.

In terms of its biological activity, preliminary in vitro studies have shown that CAS No. 1809323-17-8 exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Specifically, it has been found to inhibit the activity of cyclooxygenase (COX) and lipoxygenase (LOX), which are critical enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

Moreover, recent research has explored the potential of CAS No. 1809323-17-8 in cancer therapy. In vitro and in vivo studies have demonstrated its ability to induce apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cell survival and proliferation.

In addition to its anti-inflammatory and anti-cancer properties, CAS No. 1809323-17-8 has also shown promise in neuroprotection. Studies have indicated that it can protect neurons from oxidative stress and prevent neurodegeneration in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying this neuroprotective effect is thought to involve the modulation of oxidative stress pathways and the inhibition of neuroinflammatory responses.

The pharmacokinetic profile of CAS No. 1809323-17-8 has been evaluated in preclinical studies, revealing favorable properties such as good oral bioavailability, low toxicity, and a favorable safety margin. These characteristics make it an attractive candidate for further clinical development.

To date, several clinical trials are underway to assess the safety and efficacy of CAS No. 1809323-17-8 in various therapeutic indications. Early results from these trials have been promising, with the compound demonstrating a favorable safety profile and preliminary evidence of efficacy.

In conclusion, the compound with CAS No. 1809323-17-8, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising molecule with diverse therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, positioning it as a valuable asset in the development of novel therapeutic agents.